Cas no 2163533-45-5 (3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid
• CAS No: 2163533-45-5
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 6136768
• PubChem ID: 165519823
• Update Time: 2025-10-28

3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• SY339878
• 2163533-45-5
• EN300-1451911
• 3-(5-bromo-2-chlorophenyl)-2-hydroxypropanoic acid
• 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H8BrClO3/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： PBPVWPHUIYHGRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C(=O)O)O)Cl

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid

3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 2163533-45-5): An Overview of Its Properties, Applications, and Recent Research

3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 2163533-45-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 3-(5-bromo-2-chlorophenyl) and 2-hydroxypropanoic acid moieties, which confer it with distinct physicochemical properties and biological activities.

The molecular formula of 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid is C₁₀H₉BrClO₃, and its molecular weight is approximately 287.53 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its application and handling.

In terms of its chemical structure, the presence of the bromine and chlorine atoms on the phenyl ring imparts significant electronic effects, influencing the compound's reactivity and stability. The hydroxypropanoic acid moiety, on the other hand, contributes to its acidic properties and potential for forming hydrogen bonds. These structural features make 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid a versatile building block for a variety of chemical reactions and synthetic pathways.

Recent Research Developments:

In the field of pharmaceutical research, 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

In another study, researchers explored the anti-cancer properties of 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid. The results indicated that the compound selectively inhibited the growth of several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising candidate for further preclinical studies.

Beyond pharmaceutical applications, 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid has also been studied for its potential use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have used this compound as a monomer to synthesize polymer-based materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

In the realm of chemical synthesis, 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid serves as an important intermediate for the preparation of more complex molecules. Its reactivity allows for a wide range of transformations, including esterification, amidation, and coupling reactions. This versatility has made it a valuable tool in synthetic organic chemistry laboratories worldwide.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid is not classified as a hazardous material or controlled substance, proper precautions should still be taken during its use. It is recommended to handle this compound in a well-ventilated area and to wear appropriate personal protective equipment (PPE), such as gloves and safety goggles. Additionally, it should be stored in a cool, dry place away from incompatible substances.

FUTURE PERSPECTIVES:

The ongoing research into the properties and applications of 3-(5-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid holds great promise for future developments. As more studies are conducted to elucidate its biological activities and synthetic utility, it is likely that new applications will emerge across various industries. Whether in pharmaceuticals, materials science, or chemical synthesis, this compound continues to be an area of active interest for scientists and researchers around the world.